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Compound of Interest

Compound Name: Pentyl carbonotrithioate

Cat. No.: B15420509 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of pentyl carbonotrithioate, a key

organosulfur compound. The document details its chemical properties, a general synthesis

protocol, and its primary applications, particularly in the field of polymer chemistry.

Core Chemical Data
Pentyl carbonotrithioate is classified as a thioester, specifically a trithiocarbonate.[1] Its

structure features a pentyl group attached to a carbonotrithioate core. This composition makes

it a significant agent in various chemical processes.

Property Value

CAS Number 113099-70-0[1]

Molecular Formula C₆H₁₁S₃⁻[1]

Molecular Weight 179.4 g/mol [1]

Applications in Polymer Chemistry
Pentyl carbonotrithioate is primarily utilized in the field of polymer chemistry. It serves as a

highly effective chain transfer agent in Reversible Addition-Fragmentation chain Transfer
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(RAFT) polymerization.[1] In this role, it allows for the control of molecular weight and dispersity

of the resulting polymers, which is critical for designing materials with specific properties.[1]

General Experimental Protocol: Synthesis of
Trithiocarbonates
The following outlines a general, one-step experimental protocol for the synthesis of

trithiocarbonates, such as pentyl carbonotrithioate. This procedure is adapted from

established methods for preparing a variety of trithiocarbonates.[2]

Materials:

Pentyl Mercaptan (Pentylthiol)

Aqueous Base (e.g., Sodium Hydroxide)

Carbon Disulfide (CS₂)

An Alkylating Agent (R'X)

Solvent mixture (e.g., Isopropanol and Water)[2]

Procedure:

Preparation of Thiolate: A solution of the aqueous base is prepared in a suitable solvent

mixture, such as isopropanol and water.[2] The mixture is cooled to approximately 0-5°C.

Pentyl mercaptan is then added dropwise to the cooled solution to form the pentyl thiolate.

Formation of Trithiocarbonate Salt: Carbon disulfide is added slowly to the reaction mixture

while maintaining the low temperature.[2] This reaction produces a distinct yellow solution,

indicating the formation of the sodium salt of pentyl carbonotrithioate. The mixture is

stirred for approximately 30 minutes.[2]

Alkylation: An alkylating agent is added dropwise to the solution to complete the synthesis of

the final trithiocarbonate product, RSC(S)SR'.[2] The reaction is typically stirred for a couple

of hours at low temperature.[2]
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Purification and Isolation: The reaction mixture is warmed to room temperature. Any

precipitated salts, such as sodium chloride, are removed by filtration.[2] The final product can

then be crystallized from the filtrate, often by the addition of water, and collected.[2] The

purity of the synthesized trithiocarbonate can be confirmed using techniques like NMR

analysis.[2]

Visualized Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of trithiocarbonates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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